Cas no 2172494-95-8 (2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide)

• Product Name: 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide
• CAS No: 2172494-95-8
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5969865
• PubChem ID: 165764519
• Update Time: 2025-05-19

2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2172494-95-8
• EN300-1597616
• 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C12H20N4O/c1-2-3-6-16-11(7-9-4-5-9)10(14-15-16)8-12(13)17/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： FMKHSIFMGALCAZ-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CC2CC2)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide

Research Brief on 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide (CAS: 2172494-95-8)

In recent years, the compound 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide (CAS: 2172494-95-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and cyclopropylmethyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide has been optimized through several methodologies, with recent studies highlighting the efficiency of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods not only improve yield but also enhance the purity of the final product, which is critical for pharmaceutical applications. Researchers have also explored the structural-activity relationship (SAR) of this compound, identifying key modifications that influence its binding affinity and selectivity toward biological targets.

From a pharmacological perspective, 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide has demonstrated notable activity in modulating specific enzymatic pathways. Recent in vitro studies indicate its potential as an inhibitor of inflammatory mediators, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing oxidative stress and apoptosis, suggesting neuroprotective effects that could be relevant for neurodegenerative disorders.

The compound's mechanism of action appears to involve interaction with key cellular receptors, including G-protein-coupled receptors (GPCRs) and ion channels. Advanced computational modeling and molecular docking studies have provided insights into these interactions, revealing high-affinity binding sites that could be exploited for drug design. These findings are supported by recent crystallographic data, which elucidate the compound's three-dimensional conformation and its fit within receptor binding pockets.

Despite these advancements, challenges remain in the clinical translation of 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and formulation optimization to enhance the compound's pharmacokinetic profile. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetamide represents a promising scaffold for drug development, with applications spanning anti-inflammatory, neuroprotective, and possibly anticancer therapies. Ongoing research aims to refine its pharmacological properties and explore its full therapeutic potential. This brief underscores the importance of continued investigation into this compound, which may yield novel treatments for a range of medical conditions.